Lipophilicity vs. Linear Pentan-2-yl Analog
The target compound exhibits a computed LogP approximately 0.7–0.8 log units higher than its closest linear-chain analog, [(3,5-dimethyl-1,2-oxazol-4-yl)methyl](pentan-2-yl)amine (CAS 1042816-21-6). Specifically, the target compound has a LogP of 2.82 (Leyan computed) or XLogP3 of 2.7 (PubChem), whereas the pentan-2-yl analog has a vendor-reported LogP of 1.97 (Fluorochem) . This difference arises from the additional methylene group and branched isobutyl terminus in the 4-methylpentan-2-yl chain, which increases hydrocarbon surface area and reduces aqueous solvation [1].
| Evidence Dimension | Computed octanol-water partition coefficient (LogP) |
|---|---|
| Target Compound Data | LogP = 2.82 (Leyan); XLogP3-AA = 2.7 (PubChem) |
| Comparator Or Baseline | [(3,5-dimethyl-1,2-oxazol-4-yl)methyl](pentan-2-yl)amine (CAS 1042816-21-6): LogP = 1.97 (Fluorochem) |
| Quantified Difference | ΔLogP ≈ +0.73 to +0.85 log units (target more lipophilic) |
| Conditions | Computed LogP values from vendor and PubChem databases; different computational methods (XLogP3 vs. in-house algorithms) may contribute minor variability |
Why This Matters
For CNS-targeted library design, a LogP in the 2–4 range is considered optimal for passive blood-brain barrier penetration; the target compound's LogP of ~2.7–2.8 positions it in this favorable window, while the pentan-2-yl analog at ~2.0 falls near the lower boundary, potentially limiting CNS partitioning.
- [1] PubChem. Computed Properties for CID 43371782: XLogP3-AA 2.7. https://pubchem.ncbi.nlm.nih.gov/compound/43371782 (accessed 2026-05-01). View Source
